tert-butyl N-[3-(diethoxyphosphoryl)bicyclo[1.1.1]pentan-1-yl]carbamate

• Molecular Formula: C14H26NO5P
• Molecular Weight: 319.33 g/mol
• IUPAC Name: tert-butyl N-(3-diethoxyphosphoryl-1-bicyclo[1.1.1]pentanyl)carbamate
• InChI: InChI=1S/C14H26NO5P/c1-6-18-21(17,19-7-2)14-8-13(9-14,10-14)15-11(16)20-12(3,4)5/h6-10H2,1-5H3,(H,15,16)
• InChI Key: GNVRMHPDSIQCAQ-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C12CC(C1)(C2)NC(=O)OC(C)(C)C)OCC

Description

tert-butyl N-[3-(diethoxyphosphoryl)bicyclo[1.1.1]pentan-1-yl]carbamate: is a compound that features a bicyclo[1.1.1]pentane core, which is a highly strained and rigid structure.

Preparation Methods

The synthesis of tert-butyl N-[3-(diethoxyphosphoryl)bicyclo[1.1.1]pentan-1-yl]carbamate typically involves the functionalization of the bicyclo[1.1.1]pentane core. Two practical and scalable methods for constructing the bicyclo[1.1.1]pentane framework are:

Carbene Insertion: This method involves the insertion of a carbene into the central bond of bicyclo[1.1.0]butane.

Nucleophilic/Radical Addition: This method involves the addition of nucleophiles or radicals across the central bond of [1.1.1]propellane.

Chemical Reactions Analysis

tert-butyl N-[3-(diethoxyphosphoryl)bicyclo[1.1.1]pentan-1-yl]carbamate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Scientific Research Applications

tert-butyl N-[3-(diethoxyphosphoryl)bicyclo[1.1.1]pentan-1-yl]carbamate has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis due to its unique structure and reactivity.

Biology: The compound is explored for its potential as a bioisostere in drug discovery, where it can replace internal alkynes, tert-butyl groups, and mono-substituted/1,4-disubstituted arenes.

Medicine: Its unique structure can enhance the solubility, potency, and metabolic stability of drug candidates.

Industry: The compound is used in the development of materials such as molecular rods, molecular rotors, and supramolecular linker units.

Mechanism of Action

The mechanism of action of tert-butyl N-[3-(diethoxyphosphoryl)bicyclo[1.1.1]pentan-1-yl]carbamate involves its interaction with molecular targets and pathways. The bicyclo[1.1.1]pentane core adds three-dimensional character and saturation to compounds, which can enhance their potency, selectivity, and pharmacokinetic profile .

Comparison with Similar Compounds

tert-butyl N-[3-(diethoxyphosphoryl)bicyclo[1.1.1]pentan-1-yl]carbamate can be compared with other similar compounds such as:

• tert-butyl N-[3-aminobicyclo[1.1.1]pentan-1-yl]carbamate
• tert-butyl (3-(cyanomethyl)bicyclo[1.1.1]pentan-1-yl)carbamate
• tert-butyl (3-aminobicyclo[1.1.1]pentan-1-yl)carbamate hydrochloride

These compounds share the bicyclo[1.1.1]pentane core but differ in their functional groups, which can lead to variations in their chemical reactivity and applications.